![molecular formula C16H28O2 B146477 (7E)-1-oxacycloheptadec-7-en-2-one CAS No. 7779-50-2](/img/structure/B146477.png)
(7E)-1-oxacycloheptadec-7-en-2-one
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Overview
Description
(7E)-1-oxacycloheptadec-7-en-2-one, also known as 7E-17-2, is a cyclic ketone derived from the natural product cycloheptadec-7-en-2-one, which is found in a variety of plants. It is a versatile compound with potential applications in the fields of medicine, biochemistry, and organic synthesis.
Scientific Research Applications
Fragrance Material Review and Toxicology (7E)-1-oxacycloheptadec-7-en-2-one, as part of the macrocyclic lactone and lactide derivatives, has been extensively reviewed in terms of toxicology and dermatology when used as a fragrance ingredient. This review covers various aspects including physical properties, skin irritation, mucous membrane irritation, skin sensitization, phototoxicity, and genotoxicity data. It's notable for being one of several structurally diverse compounds in this category, playing a significant role in the fragrance industry (McGinty, Letizia, & Api, 2011).
Synthesis of Cyclic Allenes The compound is also relevant in the field of organic chemistry, particularly in the synthesis of complex molecules. For instance, it's involved in the synthesis of seven-membered metallacyclic allene compounds, showcasing its utility in creating structurally complex and potentially useful organic molecules (Suzuki, Tsuchiya, & Masuyama, 2013).
Novel Synthesis Strategies Another interesting application is in the development of novel synthesis strategies. For example, an unexpected intramolecular cyclization involving this compound led to the efficient green synthesis of the 7-oxa-2-azabicyclo[2.2.1]hept-5-ene skeleton. This type of innovative synthesis is crucial for the development of new drugs and materials (Puerto Galvis & Kouznetsov, 2013).
Chemical Shift Assignment and Molecular Modeling In drug discovery, the compound's derivatives have been used in chemical shift assignment and molecular modeling studies, indicating potential as leads for new anticancer drugs. This illustrates its significance in the field of medicinal chemistry and drug design (Santana et al., 2020).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of (7E)-1-oxacycloheptadec-7-en-2-one involves the oxidation of a long-chain unsaturated alcohol to form the corresponding ketone.", "Starting Materials": [ "1-heptadecene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Acetone", "Methanol" ], "Reaction": [ "1. Reduction of 1-heptadecene with sodium borohydride in methanol to form 1-heptadecanol.", "2. Oxidation of 1-heptadecanol with sodium chlorite and hydrochloric acid in acetone to form (7E)-1-oxacycloheptadec-7-en-2-ol.", "3. Dehydration of (7E)-1-oxacycloheptadec-7-en-2-ol with sodium hydroxide to form (7E)-1-oxacycloheptadec-7-en-2-one.", "4. Purification of (7E)-1-oxacycloheptadec-7-en-2-one by washing with water and drying with sodium sulfate." ] } | |
CAS RN |
7779-50-2 |
Molecular Formula |
C16H28O2 |
Molecular Weight |
252.39 g/mol |
IUPAC Name |
(7E)-1-oxacycloheptadec-7-en-2-one |
InChI |
InChI=1S/C16H28O2/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-18-16/h4,6H,1-3,5,7-15H2/b6-4+ |
InChI Key |
HMWPDRYGIBLSHB-GQCTYLIASA-N |
Isomeric SMILES |
C1CCCC/C=C/CCCCC(=O)OCCCC1 |
SMILES |
C1CCCCC=CCCCCC(=O)OCCCC1 |
Canonical SMILES |
C1CCCCC=CCCCCC(=O)OCCCC1 |
boiling_point |
185.00 to 190.00 °C. @ 16.00 mm Hg |
density |
0.949-0.957 |
melting_point |
28.5 °C |
Other CAS RN |
223104-08-3 7779-50-2 |
physical_description |
Solid |
Pictograms |
Irritant |
solubility |
1 ml in 9 ml 80% alcohol (in ethanol) |
synonyms |
Oxacycloheptadec-7-en-2-one; 1-Oxa-7-cycloheptadecen-2-one; 16-Hydroxy-6-hexadecenoic Acid Lactone; 16-Hydroxy-6-hexadecenoic Acid ω-Lactone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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